Cas no 113474-25-2 (1,3-dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate)

1,3-Dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate is a cyclohexane derivative featuring both hydroxyl and dicarboxylate ester functional groups. This compound is of interest in synthetic organic chemistry due to its structural versatility, serving as a potential intermediate in the preparation of more complex molecules. The presence of the hydroxyl group at the 5-position enhances its reactivity, enabling selective modifications, while the ester groups provide sites for further functionalization. Its stable cyclohexane backbone contributes to controlled stereochemistry in downstream reactions. This compound may find applications in pharmaceutical synthesis, agrochemical development, or as a building block for specialty chemicals requiring precise molecular architecture.

1,3-dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate structure

113474-25-2 structure

Product Name:1,3-dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate

CAS No:113474-25-2

MF:C₁₀H₁₆O₅

MW:216.231043815613

MDL:MFCD22741888

CID:1037122

PubChem ID:58237130

Update Time:2025-09-27

1,3-dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate
- 5-hydroxy-cyclohexane-1,3-dicarboxylic acid dimethyl ester
- 1,3diMethyl 5hydroxycyclohexane1,3dicarboxylate
- 1,3-Cyclohexanedicarboxylic acid, 5-hydroxy-, 1,3-dimethyl ester
- 1,3-dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate
- WINOVBXKECSWMZ-UHFFFAOYSA-N
- 2301AA
- SB22978
- CS-0052738
- 113474-25-2
- AS-34846
- SCHEMBL1650264
- DB-359002
- A894368
- EN300-104453
- AKOS016009259
- MFCD22741888
- DTXSID30728982
- MDL： MFCD22741888
- Inchi： 1S/C10H16O5/c1-14-9(12)6-3-7(10(13)15-2)5-8(11)4-6/h6-8,11H,3-5H2,1-2H3
- InChI Key： WINOVBXKECSWMZ-UHFFFAOYSA-N
- SMILES： OC1CC(C(=O)OC)CC(C(=O)OC)C1

Computed Properties

Exact Mass: 216.09977361g/mol
Monoisotopic Mass: 216.09977361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.8
XLogP3: 0.2

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: NA
Boiling Point: 309.0±42.0 °C at 760 mmHg
Flash Point: 115.2±21.4 °C
Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,3-dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,3-dimethyl 5-hydroxycyclohexane-1,3-dicarboxylate Pricemore >>

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